molecular formula C8H5Cl2NO B2741350 7-Chloro-2-(chloromethyl)benzoxazole CAS No. 116044-87-2

7-Chloro-2-(chloromethyl)benzoxazole

Cat. No. B2741350
CAS RN: 116044-87-2
M. Wt: 202.03
InChI Key: CBGNQFKWYGLPHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Chloro-2-(chloromethyl)benzoxazole (CAS# 116044-87-2) is a research chemical . It has a molecular weight of 202.04 and a molecular formula of C8H5Cl2NO . The IUPAC name is 7-chloro-2-(chloromethyl)-1,3-benzoxazole .


Molecular Structure Analysis

The molecular structure of 7-Chloro-2-(chloromethyl)benzoxazole includes a benzene ring fused to an oxazole moiety . The InChI key is CBGNQFKWYGLPHN-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

7-Chloro-2-(chloromethyl)benzoxazole has a molecular weight of 202.04 and a molecular formula of C8H5Cl2NO . It has a complexity of 167 and a LogP of 3.22000 .

Scientific Research Applications

Antimicrobial Activity

Benzoxazole derivatives have been found to exhibit antimicrobial activity. They have been effective against various bacterial and fungal strains . For instance, some benzoxazole compounds have shown significant antimicrobial activity against Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Salmonella typhi, Candida albicans, and Aspergillus niger .

Anticancer Activity

Benzoxazole derivatives have also been evaluated for their anticancer activities. Some compounds have shown promising results against the Human colorectal carcinoma (HCT116) cancer cell line . The benzoxazole scaffold allows efficient interaction with biological targets, which can be beneficial in cancer treatment .

Anti-Inflammatory Activity

Benzoxazole forms the active component in many marketed drugs such as the non-steroidal anti-inflammatory drug, funoxaprofen . This suggests that benzoxazole derivatives could potentially be used in the development of new anti-inflammatory drugs.

Antioxidant Activity

Benzoxazole-containing compounds have been found to exhibit antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Antiviral Activity

Some benzoxazole derivatives have shown antiviral properties . This suggests that they could potentially be used in the development of new antiviral drugs.

Antitubercular Activity

Benzoxazole derivatives have also been found to exhibit antitubercular properties . This suggests that they could potentially be used in the development of new drugs for the treatment of tuberculosis.

Anthelmintic Properties

Benzoxazole derivatives have been found to exhibit anthelmintic properties . Anthelmintics are drugs that expel parasitic worms (helminths) and other internal parasites from the body by either stunning or killing them.

Carbonic Anhydrase Inhibition

2-Mercaptobenzoxazole, a derivative of benzoxazole, has been found to inhibit human carbonic anhydrases . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

Future Directions

Benzoxazole derivatives have gained a lot of importance in recent years due to their wide spectrum of pharmacological activities . Therefore, the study and development of new benzoxazole derivatives, including 7-Chloro-2-(chloromethyl)benzoxazole, may continue to be a significant area of research in the future .

properties

IUPAC Name

7-chloro-2-(chloromethyl)-1,3-benzoxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5Cl2NO/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,4H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CBGNQFKWYGLPHN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)Cl)OC(=N2)CCl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5Cl2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.03 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-Chloro-2-(chloromethyl)benzoxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.